molecular formula C36H48 B8547106 1,2,3,4,6,11-Hexapropylnaphthacene

1,2,3,4,6,11-Hexapropylnaphthacene

Cat. No. B8547106
M. Wt: 480.8 g/mol
InChI Key: PCSPYPYSVWGSOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2,3,4,6,11-Hexapropylnaphthacene is a useful research compound. Its molecular formula is C36H48 and its molecular weight is 480.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,2,3,4,6,11-Hexapropylnaphthacene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,2,3,4,6,11-Hexapropylnaphthacene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C36H48

Molecular Weight

480.8 g/mol

IUPAC Name

1,2,3,4,6,11-hexapropyltetracene

InChI

InChI=1S/C36H48/c1-7-15-25-26(16-8-2)28(18-10-4)34-24-36-30(20-12-6)32-22-14-13-21-31(32)29(19-11-5)35(36)23-33(34)27(25)17-9-3/h13-14,21-24H,7-12,15-20H2,1-6H3

InChI Key

PCSPYPYSVWGSOB-UHFFFAOYSA-N

Canonical SMILES

CCCC1=C2C=C3C(=CC2=C(C4=CC=CC=C41)CCC)C(=C(C(=C3CCC)CCC)CCC)CCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

5,12-Dihydro-1,2,3,4,6,11-hexapropylnaphthacene (0.503 g, 1.04 mmol), 2,3-dichloro-5,6-dicyanobenzoquinone (0.260 g, 1.14 mmol) and 1,4-dioxane (3 ml) were charged in a reactor. The mixture was refluxed for 24 hours. After cooling, the precipitates were removed by filtration. The solvent in the mixture was removed in vacuum followed by recrystallization from chloroform/methanol. The orange red title compound (0.112 g) was obtained. The NMR yield was 36% and the isolation yield was 22%.
Quantity
0.503 g
Type
reactant
Reaction Step One
Quantity
0.26 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Yield
36%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.